Cas no 2080-33-3 (Acetamide, N-[4-[(phenylamino)sulfonyl]phenyl]-)

• Product Name: Acetamide, N-[4-[(phenylamino)sulfonyl]phenyl]-
• CAS No: 2080-33-3
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 238880
• PubChem ID: 770010
• Update Time: 2025-04-19

Acetamide, N-[4-[(phenylamino)sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[(phenylamino)sulfonyl]phenyl]-
• N-[4-(phenylsulfamoyl)phenyl]acetamide
• N4-Acetyl-N1-phenyl-sulfanilamid
• N4-acetylsulfanilylanilide
• N-acetyl-sulfanilic acid anilide
• N-Acetyl-sulfanilsaeure-anilid
• AE-641/00377026
• 4-ACETAMIDOBENZENESULFONANILIDE
• N-[4-[(phenylamino)sulfonyl]phenyl]acetamide
• DTXSID00354353
• 2080-33-3
• Oprea1_731874
• 4-Acetamido-N-phenylbenzenesulfonamide
• SCHEMBL3402411
• Oprea1_697555
• MFCD00027661
• AKOS000383408
• Z45619476
• N-(4-(N-Phenylsulfamoyl)phenyl)acetamide
• GDPQDWYHZBUJTA-UHFFFAOYSA-N
• N-[4-(anilinosulfonyl)phenyl]acetamide
• G68109

• MDL： MFCD00027661
• Inchi： 1S/C14H14N2O3S/c1-11(17)15-12-7-9-14(10-8-12)20(18,19)16-13-5-3-2-4-6-13/h2-10,16H,1H3,(H,15,17)
• InChI Key： GDPQDWYHZBUJTA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 290.07300
• Monoisotopic Mass: 290.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 87.14000
• LogP: 4.24910